Epiandrosterone

Description

Epiandrosterone, also known as isoandrosterone or 3β-androsterone, is a steroid hormone with weak androgenic activity . It is a metabolite of testosterone and dihydrotestosterone (DHT) . Adolf Friedrich Johann Butenandt and Kurt Tscherning first isolated epiandrosterone in 1931 . They distilled over 17,000 liters of male urine, from which they obtained 50 milligrams of crystalline androsterone, which was sufficient to determine that its chemical formula was very similar to estrone . Epiandrosterone is naturally produced from the adrenal hormone DHEA by the enzyme 5α-reductase . It can also be produced from androstanediol via 17β-hydroxysteroid dehydrogenase or from androstanedione via 3β-hydroxysteroid dehydrogenase .

Epiandrosterone is found in most mammals, including pigs . It is synthesized in the adrenal cortex, gonads, brain, and gastrointestinal tract . While once considered an inactive end product of DHEA, epiandrosterone is now recognized as a physiological effector . It is formed in peripheral tissues, released into circulation, and eventually excreted in urine . Epiandrosterone has been used as an anabolic agent to increase strength and muscle hardness .

Similar compounds include 3β-androstanediol, androstenol, and androstenone .

• CAS No.: 481-29-8
• Product Name: Epiandrosterone
• Molecular Formula: C19H30O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one
• Standard InChI: InChI=1S/C19H30O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h12-16,20H,3-11H2,1-2H3
• Standard InChIKey: QGXBDMJGAMFCBF-UHFFFAOYSA-N
• SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
• Canonical SMILES: CC12CCC(CC1CCC3C2CCC4(C3CCC4=O)C)O
• Synonyms: 3 alpha Hydroxy 5 alpha Androstan 17 One; 3-alpha-Hydroxy-5-alpha-Androstan-17-One; 5 alpha Androstan 3 alpha ol 17 one; 5 alpha-Androstan-3 alpha-ol-17-one; Androsterone; Epiandrosterone
• Reference: Marchand, M., et al., Eur. J. Biochem., 184, 455
• PubChem Compound: 225
• Last Modified: Aug 15 2023